molecular formula C10H5ClN2O2 B7763945 8-chloro-1H-[1]benzofuro[3,2-d]pyrimidin-4-one

8-chloro-1H-[1]benzofuro[3,2-d]pyrimidin-4-one

Cat. No.: B7763945
M. Wt: 220.61 g/mol
InChI Key: QNZJDYVERIAXAI-UHFFFAOYSA-N
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Description

The compound with the identifier “8-chloro-1H-[1]benzofuro[3,2-d]pyrimidin-4-one” is a chemical substance listed in the PubChem database. This compound is known for its unique properties and applications in various scientific fields.

Chemical Reactions Analysis

8-chloro-1H-[1]benzofuro[3,2-d]pyrimidin-4-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For instance, oxidation might yield different products compared to reduction or substitution reactions.

Scientific Research Applications

8-chloro-1H-[1]benzofuro[3,2-d]pyrimidin-4-one has a wide range of scientific research applications. In chemistry, it is used as a reagent or intermediate in the synthesis of other compounds. In biology, it may be used in studies related to enzyme activity or metabolic pathways. In medicine, this compound could be investigated for its potential therapeutic effects or as a diagnostic tool. Additionally, it has industrial applications, such as in the production of pharmaceuticals or other chemical products.

Mechanism of Action

The mechanism of action of 8-chloro-1H-[1]benzofuro[3,2-d]pyrimidin-4-one involves its interaction with specific molecular targets and pathways. This compound may exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context in which this compound is used.

Comparison with Similar Compounds

8-chloro-1H-[1]benzofuro[3,2-d]pyrimidin-4-one can be compared with other similar compounds to highlight its uniqueness. Similar compounds might include those with similar chemical structures or functional groups. For example, compounds such as CID 2632, CID 6540461, CID 5362065, and CID 5479530 are structurally related and may share some properties with this compound . this compound may have distinct characteristics that make it particularly useful for certain applications.

Properties

IUPAC Name

8-chloro-1H-[1]benzofuro[3,2-d]pyrimidin-4-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H5ClN2O2/c11-5-1-2-7-6(3-5)8-9(15-7)10(14)13-4-12-8/h1-4H,(H,12,13,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QNZJDYVERIAXAI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C=C1Cl)C3=C(O2)C(=O)N=CN3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC2=C(C=C1Cl)C3=C(O2)C(=O)N=CN3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H5ClN2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

220.61 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.